Cas no 62512-67-8 (1,1,4,4-Butanetetracarboxylic acid, tetramethyl ester)

• Product Name: 1,1,4,4-Butanetetracarboxylic acid, tetramethyl ester
• CAS No: 62512-67-8
• MF: C₁₂H₁₈O₈
• MW: 290.266524791718
• CID: 442160
• PubChem ID: 12914205
• Update Time: 2025-04-19

1,1,4,4-Butanetetracarboxylic acid, tetramethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-Butanetetracarboxylic acid, tetramethyl ester
• tetramethyl butane-1,1,4,4-tetracarboxylate
• 62512-67-8
• DTXSID10512821
• SCHEMBL11652293
• 1,1,4,4-TETRAMETHYL BUTANE-1,1,4,4-TETRACARBOXYLATE

• Inchi： 1S/C12H18O8/c1-17-9(13)7(10(14)18-2)5-6-8(11(15)19-3)12(16)20-4/h7-8H,5-6H2,1-4H3
• InChI Key： KWNMXJHVMRBPQB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCC(C(=O)OC)C(=O)OC)=O

Computed Properties

• Exact Mass: 290.10014
• Monoisotopic Mass: 290.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2